Cas no 831226-37-0 (Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI))

• Product name: Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI)
• CAS No: 831226-37-0
• MF: ₂[C₂₈H₃₄NP]^.Fe
• MW: 886.945120000001
• CID: 716102
• PubChem ID: 146159866

Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI)
• (1S)-1-[2-bis(2-methylphenyl)phosphanylcyclopentyl]-N,N-dimethyl-1-phenylmethanamine,iron
• (S,S)-(-)-2,2'-BIS[(R)-(N,N-DIMETHYLAMINO)(PHENYL)METHYL]-1,1'-BIS(DI(2-METHYLPHENYL)PHOSPHINO)FERROCENE
• Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(...
• Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1
• 831226-37-0
• (R,R)-(+)-2,2'-BIS[(S)-(N,N-DIMETHYLAMINO)(PHENYL)METHYL]-1,1'-BIS(DI(2-METHYLPHENYL)PHOSPHINO)FERROCENE
• (SP,S'P)-1,1'-Bis[bis(2-methylphenyl)phosphino]-2,2'-bis[(R)-alpha-(dimethylamino)benzyl]ferrocene

• MDL： MFCD07369031
• Inchi： InChI=1S/C28H30NP.C28H29NP.Fe/c2*1-21-13-8-10-18-25(21)30(26-19-11-9-14-22(26)2)27-20-12-17-24(27)28(29(3)4)23-15-6-5-7-16-23;/h5-11,13-20,28H,12H2,1-4H3;5-20,28H,1-4H3;/t2*28-;/m11./s1
• InChI Key： WUZPCJNLJZOOJL-KUCPJXIYSA-N
• SMILES： CC1=CC=CC=C1P(C2=CC=CC=C2C)C3=CCC=C3[C@@H](C4=CC=CC=C4)N(C)C.CC1=CC=CC=C1P(C2=CC=CC=C2C)C3=CC=C[C]3[C@@H](C4=CC=CC=C4)N(C)C.[Fe]

Computed Properties

• Exact Mass: 876.34200
• Monoisotopic Mass: 876.342459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 61
• Rotatable Bond Count: 12
• Complexity: 491
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 33.66000
• LogP: 10.96870

Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI) Security Information

• WGK Germany：3